Cas no 72035-46-2 (4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile)

• Product Name: 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile
• CAS No: 72035-46-2
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD00025822
• CID: 976872
• PubChem ID: 317203
• Update Time: 2025-05-20

4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-bis(4-methoxyphenyl)propanenitrile
• (+-)-2.3-Bis-(4-methoxy-phenyl)-propionsaeure-nitril
• (p-Methoxy-phenyl)-(p-methoxybenzyl)-acetonitril
• 2,3-Bis-(4-methoxy-phenyl)-propionitril
• 2,3-bis(4-methoxyphenyl)propionitrile
• 2,3-bis-(4-methoxy-phenyl)-propionitrile
• 2,3-Bis(p-methoxyphenyl)propionitril
• AC1L7VH2
• CHEBI:228240
• CHEMBL78561
• NSC247874
• NSC295764
• BDBM50145696
• AK220142
• NSC-247874
• C76294
• XCA03546
• 4-Methoxy-+/--(4-methoxyphenyl)benzenepropanenitrile
• SCHEMBL19951523
• 72035-46-2
• AB92734
• NSC-295764
• DS-10281
• CS-0161534
• DTXSID10311932
• AKOS024333772
• 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile

• MDL： MFCD00025822
• Inchi： 1S/C17H17NO2/c1-19-16-7-3-13(4-8-16)11-15(12-18)14-5-9-17(20-2)10-6-14/h3-10,15H,11H2,1-2H3
• InChI Key： WXTLYNYQEYBSHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C#N)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 267.12601
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 3.5

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile

Introduction to 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile (CAS No. 72035-46-2)

4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 72035-46-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroalkenes and exhibits a unique structural framework characterized by methoxy and phenyl substituents, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile consists of a benzene ring substituted with two methoxy groups and an α-(4-methoxyphenyl)benzenepropanenitrile moiety. This arrangement imparts a high degree of electronic delocalization, making it a versatile intermediate in synthetic organic chemistry. The presence of nitrile groups enhances its reactivity, allowing for further functionalization and derivatization, which are crucial steps in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroalkene derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The methoxy substituents in 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile play a pivotal role in modulating the compound's bioactivity by influencing its solubility, metabolic stability, and interaction with biological targets.

One of the most compelling aspects of 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced efficacy and reduced toxicity. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and cyanation processes. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein receptors with high affinity, suggesting its potential as an inhibitor or modulator of various cellular processes. These insights have guided the design of novel derivatives with improved pharmacokinetic profiles.

The pharmacokinetic properties of 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile are also of great interest. Preliminary studies indicate that it exhibits moderate oral bioavailability and rapid metabolic clearance, which are critical factors for determining its suitability as a drug candidate. Further research is ongoing to optimize these properties through structural modifications.

In conclusion, 4-Methoxy-α-(4-methoxyphenyl)benzenepropanenitrile (CAS No. 72035-46-2) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in advancing medical science.